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Compound of Interest

Compound Name: Quizalofop-P-tefuryl

Cat. No.: B046060 Get Quote

An In-depth Technical Guide to the Solubility of Quizalofop-P-tefuryl in Organic Solvents and

Water

For researchers, scientists, and professionals in drug development, a thorough understanding

of a compound's solubility is fundamental to formulation, efficacy, and environmental fate

assessment. This technical guide provides a comprehensive overview of the solubility of

Quizalofop-P-tefuryl, a selective post-emergence herbicide.

Physicochemical Properties of Quizalofop-P-tefuryl
Quizalofop-P-tefuryl is the tetrahydrofurfuryl ester of the R-enantiomer of quizalofop.[1] It is a

systemic herbicide that is absorbed through the leaves and translocated throughout the plant.

[2] The technical grade material can be a thick yellow liquid or an orange waxy solid that may

crystallize at room temperature.[3][4]

Quantitative Solubility Data
The solubility of Quizalofop-P-tefuryl has been determined in water and various organic

solvents. The data, compiled from regulatory and scientific sources, is presented in Table 1.

Table 1: Solubility of Quizalofop-P-tefuryl
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Solvent Temperature (°C) Solubility Reference(s)

Water 20 (pH 7) 0.708 mg/L [2]

Water 25 4 mg/L [3]

Toluene 20
652,000 mg/L (652

g/L)
[2][3]

Hexane 20 12,000 mg/L (12 g/L) [2][3]

Methanol 20 64,000 mg/L (64 g/L) [2][3]

Note: There appears to be a discrepancy in the reported solubility in Toluene, with one source

also indicating 65.2 g/100 ml, which is equivalent to 652 g/L.[3]

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a critical experimental procedure. The

methodologies outlined below are based on internationally recognized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD), to ensure

accuracy and reproducibility.

Water Solubility Determination (OECD Guideline 105)
The OECD Guideline 105, "Water Solubility," is a widely accepted method for determining the

solubility of chemical substances in water.[2][5] It describes two primary methods: the Flask

Method and the Column Elution Method. Given the solubility of Quizalofop-P-tefuryl is above

10⁻² g/L, the Flask Method is the more appropriate choice.[2]

Flask Method Protocol:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium. This involves adding increasing volumes of water to a

known amount of Quizalofop-P-tefuryl and observing dissolution.[2][6]

Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge, and an

appropriate analytical instrument (e.g., High-Performance Liquid Chromatography - HPLC)

are required.
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Procedure:

An excess amount of Quizalofop-P-tefuryl is added to a flask containing a known volume

of deionized water.

The flask is sealed and agitated in a constant temperature bath (e.g., 20 ± 0.5 °C) for a

sufficient period to reach equilibrium (typically 24-48 hours, as determined by the

preliminary test).[6]

After equilibration, the mixture is centrifuged at the same temperature to separate the

undissolved solid from the aqueous phase.[6]

A sample of the clear supernatant is carefully withdrawn.

Analysis: The concentration of Quizalofop-P-tefuryl in the aqueous sample is determined

using a validated analytical method, such as HPLC with UV detection. A calibration curve is

prepared using standards of known concentrations to quantify the solubility.

Replicates: The experiment is performed in at least triplicate to ensure the reliability of the

results.

Organic Solvent Solubility Determination
While there is no specific OECD guideline for solubility in organic solvents, the principles of the

Flask Method can be readily adapted.

Protocol:

Apparatus: Similar to the water solubility determination, a constant temperature bath, flasks

with stoppers, a centrifuge (if necessary), and an analytical instrument (HPLC) are used.

Procedure:

An excess amount of Quizalofop-P-tefuryl is added to a flask containing a known volume

of the organic solvent (e.g., toluene, hexane, methanol).

The flask is sealed and agitated at a constant temperature (e.g., 20 °C) until equilibrium is

reached.
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If undissolved solid remains, the solution is centrifuged or filtered to obtain a clear

saturated solution.

Analysis: The concentration of Quizalofop-P-tefuryl in the solvent is determined by a

suitable and validated analytical method, typically HPLC. The sample may need to be diluted

with the solvent to fall within the linear range of the calibration curve.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for determining the solubility of a compound

like Quizalofop-P-tefuryl and the subsequent application of this data.
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Workflow for Solubility Determination and Application.
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This guide provides essential technical information on the solubility of Quizalofop-P-tefuryl for

researchers and professionals. Adherence to standardized protocols is crucial for generating

high-quality, reliable data that can be confidently applied in formulation, regulatory submissions,

and environmental safety assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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